Cas no 2225176-48-5 ([2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid)

• Product Name: [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid
• CAS No: 2225176-48-5
• MF: C₁₀H₁₆BNO₂
• MW: 193.050542831421
• CID: 5144579
• Update Time: 2025-10-12

[2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid

• Inchi： 1S/C10H16BNO2/c1-7(2)6-10-8(3)9(11(13)14)4-5-12-10/h4-5,7,13-14H,6H2,1-3H3
• InChI Key： RVQSOJCYKNSUCL-UHFFFAOYSA-N
• SMILES： B(C1=CC=NC(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=C1C([H])([H])[H])(O)O

Additional information on [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid

Recent Advances in the Application of [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid (CAS: 2225176-48-5) in Chemical Biology and Drug Discovery

The compound [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid (CAS: 2225176-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This deuterated boronic acid derivative serves as a critical intermediate in the synthesis of deuterated pharmaceuticals and is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent studies have highlighted its role in the development of targeted therapies, particularly in oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid in improving the metabolic stability of kinase inhibitors. The deuterium incorporation at specific positions was shown to significantly reduce the rate of oxidative metabolism, thereby enhancing the pharmacokinetic profiles of candidate drugs. This finding has important implications for the design of next-generation therapeutics with improved bioavailability and reduced dosing frequency.

In the realm of proteomics, researchers have employed this compound as a versatile probe for studying protein-ligand interactions. Its boronic acid moiety enables selective binding to serine residues in active sites of various enzymes, making it particularly valuable for activity-based protein profiling (ABPP) studies. A recent Nature Chemical Biology publication (2024) detailed its application in mapping the interactome of ATP-binding proteins, revealing novel drug targets in cancer cell signaling pathways.

The pharmaceutical industry has shown growing interest in this compound for PET tracer development. The deuterated pyridine core provides excellent radiolabeling properties while maintaining biological activity, as evidenced by recent preclinical studies in neuroimaging. Researchers at several major institutions have reported successful incorporation of [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid into tracers for amyloid-β imaging, potentially offering improved diagnostic tools for Alzheimer's disease.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of this specialty chemical. A 2024 ACS Catalysis paper described a novel catalytic system that improves the yield and purity of [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid while reducing the environmental impact of its synthesis. These process improvements are expected to facilitate broader adoption in both academic and industrial settings.

Looking forward, the unique properties of [2-(iso-Butyl)-3-methyl-d12]-pyridine-4-boronic acid position it as a key building block for innovative drug discovery approaches. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, with preliminary results showing promise in overcoming drug resistance mechanisms. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs through precision medicine strategies.